Cas no 174213-52-6 ((S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride)

• Product Name: (S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride
• CAS No: 174213-52-6
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD11849588
• CID: 2132927
• PubChem ID: 69170153
• Update Time: 2025-05-28

(S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(phenoxymethyl)-, hydrochloride
• (S)-2-(PhenoxyMethyl)-pyrrolidine HCl
• (S)-2-(PHENOXYMETHYL)-PYRROLIDINE HYDROCHLORIDE
• (S)-2-(PHENOXYMETHYL)PYRROLIDINE HCL
• (S)-2-(phenoxymethyl)pyrrolidine hydrochloride
• Pyrrolidine,2-(phenoxymethyl)-,hydrochloride
• (S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride

• MDL： MFCD11849588
• Inchi： 1S/C11H15NO.ClH/c1-2-6-11(7-3-1)13-9-10-5-4-8-12-10;/h1-3,6-7,10,12H,4-5,8-9H2;1H/t10-;/m0./s1
• InChI Key： ZQZPNGMXJUGQPP-PPHPATTJSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C[C@@H]1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Topological Polar Surface Area: 21.3

Additional information on (S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride

Comprehensive Overview of (S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride (CAS No. 174213-52-6): Properties, Applications, and Industry Insights

(S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride (CAS No. 174213-52-6) is a chiral organic compound with significant relevance in pharmaceutical and chemical research. Its molecular structure features a pyrrolidine ring substituted with a phenoxymethyl group, rendering it a versatile intermediate for drug development. The (S)-enantiomer configuration is particularly valued for its stereospecificity, which often enhances biological activity in therapeutic applications. This compound's hydrochloride salt form improves solubility and stability, making it suitable for formulation studies.

In recent years, the demand for chiral building blocks like (S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride has surged due to their role in designing targeted therapies. Researchers prioritize such compounds for their potential in central nervous system (CNS) drug discovery, a trending topic in 2024. The compound's pyrrolidine scaffold is frequently explored in neuroprotective agents and dopamine receptor modulators, aligning with the growing focus on neurodegenerative diseases like Parkinson's and Alzheimer's.

Synthetic routes to CAS 174213-52-6 often involve asymmetric catalysis or resolution techniques, reflecting advancements in green chemistry—a hot topic among sustainability-driven industries. Analytical methods such as HPLC and chiral chromatography ensure high enantiomeric purity (>99%), a critical parameter for regulatory compliance in GMP manufacturing. These aspects address common search queries like "how to validate chiral purity in APIs" or "sustainable synthesis of pharmaceutical intermediates."

The compound's physicochemical properties—including a melting point range of 195–198°C and water solubility—are frequently cited in patent literature. Its molecular weight (227.72 g/mol for the free base) and logP values make it a candidate for blood-brain barrier penetration studies, a key area in preclinical research. Such data points respond to trending searches like "optimizing drug bioavailability for CNS targets."

From a commercial perspective, (S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride is cataloged by major chemical suppliers as a high-value intermediate. Market analyses highlight its use in contract research organizations (CROs) and generic drug development, sectors experiencing exponential growth. This aligns with industry searches for "cost-effective chiral intermediates" or "scalable synthesis of enantiopure compounds."

Ongoing research explores derivatization of the phenoxymethyl group to create novel bioactive molecules, particularly in GPCR-targeted drugs. The compound's structural flexibility allows modifications at both the pyrrolidine nitrogen and aromatic ring, addressing queries about "scaffold hopping in medicinal chemistry." Such applications underscore its importance in fragment-based drug design, a technique gaining traction in AI-assisted drug discovery platforms.

Regulatory documentation for CAS 174213-52-6 emphasizes proper storage conditions (2–8°C, desiccated) and handling protocols, topics frequently searched by laboratory personnel. Safety data sheets confirm its classification as non-hazardous under standard conditions, though proper personal protective equipment (PPE) is recommended—a detail often queried by EHS managers.

In conclusion, (S)-2-(Phenoxymethyl)-pyrrolidine Hydrochloride exemplifies the intersection of chiral chemistry and modern drug development. Its multifaceted applications—from neurological research to catalysis studies—position it as a compound of enduring scientific and industrial interest, mirroring the pharmaceutical sector's evolution toward precision medicine and sustainable synthesis.